4-[[4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile

• IUPAC Name: 4-[[4-[(7-fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C22H21FN4O/c23-19-5-6-20-21(11-19)25-15-27(22(20)28)14-18-7-9-26(10-8-18)13-17-3-1-16(12-24)2-4-17/h1-6,11,15,18H,7-10,13-14H2
• InChI Key: QHNKBNBDOYBKCA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=NC3=C(C2=O)C=CC(=C3)F)CC4=CC=C(C=C4)C#N
• Molecular Formula: C22H21FN4O
• Molecular Weight: 376.4 g/mol

Description

4-[[4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known by its chemical name, AZD-9291. It belongs to a class of drugs called epidermal growth factor receptor (EGFR) inhibitors and is primarily used in the treatment of non-small cell lung cancer.

Mechanism of Action

AZD-9291 works by selectively targeting and inhibiting the activity of mutant 4-[[4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile. Mutations in the 4-[[4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile gene are common in non-small cell lung cancer and are associated with increased tumor growth and resistance to chemotherapy. By inhibiting the activity of mutant 4-[[4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile, AZD-9291 can slow down or stop tumor growth and improve patient outcomes.
Biochemical and Physiological Effects:
AZD-9291 has been shown to have several biochemical and physiological effects. It selectively inhibits the activity of mutant 4-[[4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile, which can lead to decreased tumor growth and improved patient outcomes. It has also been shown to have minimal effects on normal cells, making it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using AZD-9291 in lab experiments is that it selectively targets mutant 4-[[4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile, making it a useful tool for studying the role of 4-[[4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile mutations in cancer. However, one limitation of using AZD-9291 is that it may not accurately reflect the effects of other 4-[[4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile inhibitors or chemotherapy drugs, which may have different mechanisms of action.

Future Directions

There are several future directions for research on AZD-9291. One area of research is to further investigate its potential use in the treatment of non-small cell lung cancer. Another area of research is to study its effects on other types of cancer, such as breast cancer or pancreatic cancer. Additionally, researchers may explore the potential of combining AZD-9291 with other cancer treatments to improve patient outcomes.

Synthesis Methods

The synthesis of AZD-9291 involves several steps, starting with the reaction of 7-fluoro-4-oxoquinazoline with 1,4-diaminopiperidine to form the intermediate compound, 4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidine. This intermediate is then reacted with 4-(chloromethyl)benzonitrile to produce the final product, 4-[[4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile.

Scientific Research Applications

AZD-9291 has been extensively studied for its potential use in scientific research. It is primarily used as a tool compound to study the role of 4-[[4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile mutations in cancer. 4-[[4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile is a protein that is overexpressed in many types of cancer, including lung cancer. AZD-9291 has been shown to selectively inhibit the activity of mutant 4-[[4-[(7-Fluoro-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile, making it a promising candidate for the treatment of non-small cell lung cancer.